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Compound of Interest

Compound Name: 2-Bromo-6-ethoxypyridine

Cat. No.: B184077

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the mass spectrometric behavior of 2-bromo-6-
ethoxypyridine and its structural analogs. Understanding the fragmentation patterns of these
compounds is crucial for their identification, characterization, and for monitoring their synthesis
and metabolism. While experimental mass spectrometry data for 2-bromo-6-ethoxypyridine is
not readily available in public databases, this guide presents a predicted fragmentation pattern
based on the well-documented analysis of similar 2-bromopyridine derivatives.

Comparison of Mass Spectrometry Data

The following table summarizes the key mass spectrometry data for 2-bromo-6-
ethoxypyridine (predicted) and its analogs. The data for the analogs is derived from publicly
available resources and provides a basis for the predicted fragmentation of the target
compound. The characteristic isotopic pattern for bromine-containing fragments (M:M+2 ratio of
approximately 1:1) is a key feature in the spectra of these compounds.
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Molecular
Molecular . Key Fragment
Compound Weight (g/mol  [M]* (m/z)
Formula ) lons (m/z)
172/174 (M-
2-Bromo-6-
. C2Hs]*), 144/146
ethoxypyridine C7HsBrNO 201.05 201/203
i (IM-C2Hs-CQ]™),
(Predicted)
122 ([M-Br]+), 78
158/160 ([M-
CHQJ*), 146/148
2-Bromo-3-
o CsHeBrNO 188.02 187/189 ([M-CHs-COJ%),
methoxypyridine
108 ([M-Br]*),
78[1]
2-Bromo-6- 171/173 ([M-
(bromomethyl)py = CeHsBrz2N 250.92 250/252/254 Br]*), 92 ([M-Br-
ridine (Predicted) Br]*)

Predicted Fragmentation Pathway of 2-Bromo-6-
ethoxypyridine

The electron ionization (El) mass spectrum of 2-bromo-6-ethoxypyridine is expected to show
a prominent molecular ion peak with the characteristic isotopic signature of a single bromine
atom. The fragmentation is likely to proceed through several key pathways, primarily involving
the loss of the ethoxy group and the bromine atom.
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Predicted EI-MS Fragmentation of 2-Bromo-6-ethoxypyridine
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Mass Spectrometry Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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